![molecular formula C8H7N3 B6229873 1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carbonitrile CAS No. 1194683-74-3](/img/no-structure.png)
1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carbonitrile
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Description
“1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carbonitrile” is a chemical compound with the molecular formula C7H6N2 . It is a derivative of 1H-pyrrolo[2,3-b]pyridine .
Molecular Structure Analysis
The molecular structure of 1H-pyrrolo[2,3-b]pyridine, a related compound, is available in the NIST Chemistry WebBook . The structure of “1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carbonitrile” would be similar, but with a carbonitrile group at the 6-position.Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carbonitrile involves the reaction of 2-cyanopyridine with 1,2-diaminocyclohexane followed by cyclization to form the desired compound.", "Starting Materials": [ "2-cyanopyridine", "1,2-diaminocyclohexane" ], "Reaction": [ "Step 1: 2-cyanopyridine is reacted with 1,2-diaminocyclohexane in the presence of a suitable solvent and catalyst to form an intermediate.", "Step 2: The intermediate is then cyclized under appropriate conditions to form 1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carbonitrile.", "Step 3: The product is purified by standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
1194683-74-3 |
Product Name |
1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carbonitrile |
Molecular Formula |
C8H7N3 |
Molecular Weight |
145.2 |
Purity |
95 |
Origin of Product |
United States |
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